Cas no 144128-79-0 (5-Pyridin-2-ylcyclohexane-1,3-dione)

• Product Name: 5-Pyridin-2-ylcyclohexane-1,3-dione
• CAS No: 144128-79-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1039693
• PubChem ID: 10465104
• Update Time: 2025-04-20

5-Pyridin-2-ylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Pyridin-2-ylcyclohexane-1,3-dione
• 5-(2-pyridinyl)-1,3-cyclohexanedione
• 5-(2-pyridyl)cyclohexane-1,3-dione
• 5-(pyridin-2-yl)cyclohexane-1,3-dione
• ANW-67253
• CTK7H2179
• SBB055324
• SureCN7568818
• 1,3-Cyclohexanedione, 5-(2-pyridinyl)-
• 5-Pyridin-2-yl-cyclohexane-1,3-dione
• ZCTSQHXOYMTGLP-UHFFFAOYSA-N
• MFCD11840302
• A847225
• 144128-79-0
• AKOS016006631
• SCHEMBL7568818
• DTXSID10440317
• DB-333130

• MDL： MFCD11840302
• Inchi： 1S/C11H11NO2/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12-11/h1-4,8H,5-7H2
• InChI Key： ZCTSQHXOYMTGLP-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC=CN=2)C1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Boiling Point: 386.791°C at 760 mmHg

5-Pyridin-2-ylcyclohexane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C